Cas no 1189712-86-4 (2-Furfurylthiol Acetate-d2)
2-Furfurylthiol Acetate-d2 is a deuterated derivative of 2-furfurylthiol acetate, commonly used as a stable isotope-labeled standard in analytical chemistry and flavor research. The incorporation of deuterium (d2) enhances its utility in mass spectrometry and NMR studies, providing improved accuracy in quantification and traceability. This compound is particularly valuable in the analysis of furan-containing flavor compounds, where isotopic labeling minimizes interference and ensures reliable detection. Its chemical stability and high isotopic purity make it suitable for applications in food chemistry, fragrance analysis, and metabolic studies. The labeled acetate group further facilitates precise tracking in reaction mechanisms and degradation pathways.
2-Furfurylthiol Acetate-d2 structure
Product Name:2-Furfurylthiol Acetate-d2
CAS No:1189712-86-4
MF:C7H8O2S
MW:158.214544296265
CID:1064928
PubChem ID:57369154
Update Time:2025-06-07
2-Furfurylthiol Acetate-d2 Chemical and Physical Properties
Names and Identifiers
-
- 2-Furfurylthiol Acetate-d2
- 2-FURFURYLTHIOACETATE-D2
- 2-Furfurylthiol Acetate-d2
- S-[dideuterio(furan-2-yl)methyl] ethanethioate
- DTXSID40724511
- S-[(Furan-2-yl)(~2~H_2_)methyl] ethanethioate
- 1189712-86-4
-
- Inchi： 1S/C7H8O2S/c1-6(8)10-5-7-3-2-4-9-7/h2-4H,5H2,1H3/i5D2
- InChI Key： LQOUTUIIYXYBQW-BFWBPSQCSA-N
- SMILES： S(C(C)=O)C([2H])([2H])C1=CC=CO1
Computed Properties
- Exact Mass: 158.03700
- Monoisotopic Mass: 158.03705416g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 55.51000
- LogP: 2.05930
2-Furfurylthiol Acetate-d2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F864602-5mg |
2-Furfurylthiol Acetate-d2 |
1189712-86-4 | 5mg |
$ 184.00 | 2023-09-07 | ||
| TRC | F864602-50mg |
2-Furfurylthiol Acetate-d2 |
1189712-86-4 | 50mg |
$ 1453.00 | 2023-09-07 |
2-Furfurylthiol Acetate-d2 Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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